Cas no 72569-96-1 (2-Propenoic acid, 3-(acetylamino)-3-phenyl-, methyl ester)

• Product name: 2-Propenoic acid, 3-(acetylamino)-3-phenyl-, methyl ester
• CAS No: 72569-96-1
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 4158993
• PubChem ID: 11345011

2-Propenoic acid, 3-(acetylamino)-3-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(acetylamino)-3-phenyl-, methyl ester
• SCHEMBL187459
• DB-248223
• methyl (Z)-3-acetamido-3-phenylprop-2-enoate
• 72569-96-1
• (Z)-Methyl 3-acetamido-3-phenylacrylate
• 67654-55-1
• 2-Propenoic acid, 3-(acetylamino)-3-phenyl-, methyl ester, (2Z)-
• Methyl 3-acetamido-3-phenylacrylate
• SCHEMBL14247549
• Methyl (Z)-3-acetamido-3-phenylacrylate

• Inchi： InChI=1S/C12H13NO3/c1-9(14)13-11(8-12(15)16-2)10-6-4-3-5-7-10/h3-8H,1-2H3,(H,13,14)/b11-8-
• InChI Key： MHZDCUVUBSLVDC-FLIBITNWSA-N

Computed Properties

• Exact Mass: 219.08954328Da
• Monoisotopic Mass: 219.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų
• XLogP3: 1.7